Cas no 2377032-22-7 (Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate)

• Product Name: Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate
• CAS No: 2377032-22-7
• MF: C₁₂H₁₅BrN₂O₃
• MW: 315.163102388382
• CID: 6450536
• PubChem ID: 145913740
• Update Time: 2025-08-02

Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2377032-22-7
• EN300-7442945
• ethyl 3-(6-bromopyridin-3-yl)-2-acetamidopropanoate
• ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate
• SCHEMBL22775570
• Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate

• Inchi： 1S/C12H15BrN2O3/c1-3-18-12(17)10(15-8(2)16)6-9-4-5-11(13)14-7-9/h4-5,7,10H,3,6H2,1-2H3,(H,15,16)
• InChI Key： KFXGQAFHLDFGPL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CC(C(=O)OCC)NC(C)=O

Computed Properties

• Exact Mass: 314.02660g/mol
• Monoisotopic Mass: 314.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.3Ų

Additional information on Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate

Comprehensive Overview of Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate (CAS No. 2377032-22-7)

Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate (CAS No. 2377032-22-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromopyridine derivative is characterized by its unique molecular structure, combining an acetamido group and an ethyl ester functionality. Its 6-bromopyridin-3-yl moiety makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science applications.

The compound's CAS number 2377032-22-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its structure-activity relationships (SAR) to optimize its utility in medicinal chemistry. Recent trends highlight its potential in targeting kinase inhibitors and neuroprotective agents, aligning with the growing demand for innovative therapeutics in neurology and oncology.

In agrochemical applications, Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate is studied for its role in developing crop protection agents. Its bromine-substituted pyridine core is pivotal for enhancing pesticidal activity, addressing global challenges like pest resistance and sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly formulations in the agrochemical sector.

Synthetic methodologies for this compound often involve Pd-catalyzed cross-coupling reactions, reflecting advancements in catalytic efficiency and atom economy. These techniques are frequently searched in academic and industrial settings, underscoring the compound's relevance in modern organic synthesis. Additionally, its solubility and stability profiles are key considerations for formulation scientists.

From a commercial perspective, CAS 2377032-22-7 is supplied by specialized chemical manufacturers catering to high-value intermediates. Quality control measures, such as HPLC purity and NMR validation, are critical to meet the stringent requirements of end-users. The compound's pricing and availability are often queried in procurement platforms, reflecting its niche but growing market.

Environmental and safety assessments of Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate emphasize its compliance with REACH and GHS guidelines. Proper handling protocols, including PPE recommendations and waste disposal practices, are essential to mitigate risks during laboratory use. These topics are frequently searched by EHS professionals and regulatory compliance officers.

In summary, Ethyl 2-acetamido-3-(6-bromopyridin-3-yl)propanoate (CAS No. 2377032-22-7) represents a versatile building block in synthetic chemistry, with expanding applications in life sciences and agriculture. Its molecular design and functional groups offer ample opportunities for innovation, making it a compound of enduring interest in research and industry.